N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C25H33N3O2/c29-24(25(14-16-30-17-15-25)19-8-2-1-3-9-19)26-18-22-21-12-6-7-13-23(21)28(27-22)20-10-4-5-11-20/h1-3,8-9,20H,4-7,10-18H2,(H,26,29)
• InChI Key: TYUOMYPXQJGLKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=C(CCCC3)C(=N2)CNC(=O)C4(CCOCC4)C5=CC=CC=C5
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol
• CAS No.: 1448057-48-4

Description

N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C25H33N3O2 and its molecular weight is 407.558. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

The molecular structures of compounds similar to N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide, specifically N-(pyrazol-1-yl) formamide and N-(indazol-1-yl) formamide, have been analyzed using X-ray crystallography and dynamic NMR spectroscopy. These studies provide insight into the configuration of the amide bond in such compounds and the electronic properties of the N-azolyl substituent (Salazar et al., 1993).

Synthesis and Characterization

In the context of synthetic cannabinoids, compounds with structures similar to this compound have been synthesized and characterized. For example, the study by McLaughlin et al. (2016) discusses the synthesis and characterization of a 'research chemical' with a pyrazole core, indicating a bioisosteric replacement of an indazole ring, a structural feature common in synthetic cannabinoids (McLaughlin et al., 2016).

Antifungal Activity

Research into compounds with structures featuring pyrazole and indazole rings, such as N-(2-(5-bromo-1H-indazol-1-yl)phenyl)-3-(difluoro-methyl)-1-methyl-1H-pyrazole-4-carboxamide, has demonstrated antifungal activity against various phytopathogenic fungi. These studies are valuable for understanding the potential applications of similar compounds in combating fungal infections (Du et al., 2015).

Pharmacological Studies

Compounds with similar structural features have been the subject of pharmacological studies. For instance, the synthesis and biological evaluation of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents have been explored, highlighting the potential medicinal applications of these compounds (Rahmouni et al., 2016).